(16alpha)-21-(Fluoro-18F)-16-methyl-19-norpregn-4-ene-3,20-dione
(16alpha)-21-(Fluoro-18F)-16-methyl-19-norpregn-4-ene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
134785-66-3
VCID:
VC21185563
InChI:
InChI=1S/C21H29FO2/c1-12-9-18-17-5-3-13-10-14(23)4-6-15(13)16(17)7-8-21(18,2)20(12)19(24)11-22/h10,12,15-18,20H,3-9,11H2,1-2H3/t12-,15+,16-,17-,18+,20-,21+/m1/s1/i22-1
SMILES:
CC1CC2C3CCC4=CC(=O)CCC4C3CCC2(C1C(=O)CF)C
Molecular Formula:
C21H29FO2
Molecular Weight:
331.5 g/mol
(16alpha)-21-(Fluoro-18F)-16-methyl-19-norpregn-4-ene-3,20-dione
CAS No.: 134785-66-3
Cat. No.: VC21185563
Molecular Formula: C21H29FO2
Molecular Weight: 331.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 134785-66-3 |
|---|---|
| Molecular Formula | C21H29FO2 |
| Molecular Weight | 331.5 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S,16R,17S)-17-(2-(18F)fluoranylacetyl)-13,16-dimethyl-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H29FO2/c1-12-9-18-17-5-3-13-10-14(23)4-6-15(13)16(17)7-8-21(18,2)20(12)19(24)11-22/h10,12,15-18,20H,3-9,11H2,1-2H3/t12-,15+,16-,17-,18+,20-,21+/m1/s1/i22-1 |
| Standard InChI Key | KGNJETDQGQBSEF-LZCFKZKKSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)CC[C@@H]4[C@H]3CC[C@@]2([C@H]1C(=O)C[18F])C |
| SMILES | CC1CC2C3CCC4=CC(=O)CCC4C3CCC2(C1C(=O)CF)C |
| Canonical SMILES | CC1CC2C3CCC4=CC(=O)CCC4C3CCC2(C1C(=O)CF)C |
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